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Compound of Interest

Compound Name: 1-lodoundecane

Cat. No.: B118513

Ensuring the safe and compliant disposal of 1-iodoundecane is paramount for environmental
protection and laboratory safety. This document provides essential, step-by-step guidance for
researchers, scientists, and drug development professionals on the proper handling and
disposal of this halogenated hydrocarbon.

1-lodoundecane, a combustible liquid, is classified as an irritant, causing skin and serious eye
irritation, and may cause respiratory irritation.[1][2] It is crucial to prevent its release into the
environment.[3][4] Adherence to local, regional, and national hazardous waste regulations is
mandatory for the disposal of this chemical.[3][4]

Immediate Safety and Handling

Before handling 1-iodoundecane, it is imperative to wear appropriate personal protective
equipment (PPE), including protective gloves, clothing, eye protection, and face protection.[3]
[5] Work should be conducted in a well-ventilated area, such as a chemical fume hood, to avoid
inhalation of vapors.[3][5] In case of accidental release, soak up the spill with an inert
absorbent material and collect it in a suitable, closed container for disposal.[3][6]

Waste Segregation and Collection

Proper segregation of chemical waste is a critical first step. 1-lodoundecane is a halogenated
organic compound and must be collected separately from non-halogenated organic and
inorganic wastes.[7]
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Key Segregation Principles:

+ Halogenated Organic Waste: Collect 1-iodoundecane and other iodinated, brominated,
chlorinated, or fluorinated organic compounds in a designated, clearly labeled, and
compatible waste container.[7]

e Incompatible Materials: Do not mix 1-iodoundecane with strong oxidizing agents or strong
bases.[3][4] Acids and bases should never be combined in the same waste container.[7]

o Container Management: Use chemically resistant containers with secure, leak-proof
closures.[8] The container should not be filled beyond 90% capacity to allow for expansion.

[9]

Labeling and Storage of Waste

Accurate and clear labeling of waste containers is non-negotiable for safety and regulatory
compliance.[10]

Labeling Requirements:

The words "Hazardous Waste"

The full chemical name: "1-lodoundecane"

The specific hazards (e.g., Irritant, Combustible)

The accumulation start date

The laboratory or department information

Storage Guidelines:

» Store waste containers in a designated satellite accumulation area (SAA) within the
laboratory.[11][12]

e The SAA must be located away from sinks or floor drains.[11]

e Ensure secondary containment is in place to prevent spills.[11]
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» Store flammable waste in a fire-rated cabinet.[11]
e Regularly inspect storage areas for leaks or container deterioration.[8]

Disposal Procedure

Disposal of 1-iodoundecane must be handled by a licensed hazardous waste disposal
company. Do not discharge 1-iodoundecane into the sewer system or dispose of it with
regular trash.[8][13] The primary recommended disposal method for halogenated hydrocarbons
is incineration at a regulated hazardous waste facility.[7]

Step-by-Step Disposal Protocol:

o Segregate: Collect waste 1-iodoundecane in a designated halogenated organic waste
container.

o Label: Ensure the container is accurately and completely labeled.
o Store: Keep the sealed container in a designated and secure satellite accumulation area.

» Schedule Pickup: Arrange for the collection of the hazardous waste by your institution's
environmental health and safety (EHS) office or a certified hazardous waste disposal vendor.

« Document: Maintain detailed records of waste generation, storage, and disposal for
regulatory compliance.[10]

Quantitative Data Summary
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Property Value Source
CAS Number 4282-44-4 [1]
Molecular Formula Ci1Hasl [2]
Molecular Weight 282.20 g/mol [2]
Appearance Liquid [1]
Boiling Point 125-130 °C/5 mmHg [1]
Density 1.22 g/mL at 25 °C [1]
Flash Point 113 °C (235.4 °F) - closed cup [1]
Signal Word Warning [1]

H315: Causes skin
irritationH319: Causes serious

Hazard Statements o [1][2]
eye irritationH335: May cause

respiratory irritation

Storage Class Code 10 - Combustible liquids [1]

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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